Cas no 32750-01-9 ([1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-)

[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl- structure
32750-01-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
CAS No:32750-01-9
MF:C14H14O2
MW:214.259764194489
CID:293807
PubChem ID:10198261
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
    • (?à)-2,2'-Dihydroxy-6,6'-dimethyl-1,1'-biphenyl
    • (?à)-2,2'-Dihydroxy-6,6'-dimethylbiphenyl
    • (?à)-6,6'-Dimethyl[1,1'-biphenyl]-2,2'-diol
    • [o,o'-Bitolyl]-6,6'-diol (8CI)
    • 2,2'-Bi-m-cresol(6CI,7CI)
    • 2,2'-Dihydroxy-6,6'-dimethyl[1,1'-biphenyl]
    • 2,2'-Dihydroxy-6,6'-dimethylbiphenyl
    • 6,6'-Dimethyl-1,1'-biphenyl-2,2'-diol
    • 6,6'-Dimethylbiphenyl-2,2'-diol
    • S-6,6'-Dimethyl biphenyl-2,2'-diol
    • 6,6'-di-methyl1,1'-biphenyl-2,2'-diol
    • DTXSID701290174
    • SCHEMBL109980
    • 3,3'-dimethylbiphenol
    • SZBUJZVUQOCHLJ-UHFFFAOYSA-N
    • 32750-01-9
    • [1,1-Biphenyl]-2,2-diol,6,6-dimethyl-(9CI)
    • 2-(2-hydroxy-6-methylphenyl)-3-methylphenol
    • 6,6'-DIMETHYL-[1,1'-BIPHENYL]-2,2'-DIOL
    • Inchi: 1S/C14H14O2/c1-9-5-3-7-11(15)13(9)14-10(2)6-4-8-12(14)16/h3-8,15-16H,1-2H3
    • InChI Key: SZBUJZVUQOCHLJ-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(C)=C1C1C(=CC=CC=1C)O

Computed Properties

  • Exact Mass: 214.099379685g/mol
  • Monoisotopic Mass: 214.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.5Ų
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